Cas no 1353983-76-2 ([Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid)

• Product Name: [Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid
• CAS No: 1353983-76-2
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 2160608
• Update Time: 2025-05-19

[Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid
• 2-(Cyclopropyl(1-(thiazol-2-yl)ethyl)amino)acetic acid
• AM94650
• [Cyclopropyl-(1-thiazol-2-ylethyl)amino]acetic acid

• Inchi： 1S/C10H14N2O2S/c1-7(10-11-4-5-15-10)12(6-9(13)14)8-2-3-8/h4-5,7-8H,2-3,6H2,1H3,(H,13,14)
• InChI Key： QJUVLUUNSHTPKO-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)N(CC(=O)O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid

[Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic Acid: A Comprehensive Overview

[Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid, also known by its CAS number 1353983-76-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The compound's structure comprises a cyclopropyl group, a thiazole ring, and an amino-acetic acid moiety, which collectively contribute to its distinctive chemical properties.

The synthesis of [Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through the condensation of an amine with a ketone or aldehyde, followed by cyclization under acidic conditions. The cyclopropyl group is then introduced via a separate reaction, often involving the use of cyclopropane precursors or through ring-opening reactions. Finally, the amino-acetic acid moiety is incorporated, completing the synthesis of the compound.

Recent studies have highlighted the potential of [Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid as a precursor for bioactive molecules. Researchers have explored its ability to act as a building block in the construction of peptide-like structures, which are crucial in drug design. The compound's thiazole ring, known for its aromaticity and electron-withdrawing properties, plays a pivotal role in modulating the electronic environment of the molecule, making it an attractive candidate for various chemical transformations.

In terms of pharmacological applications, [Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid has shown promise in targeting specific biological pathways. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. The compound's ability to interact with biological systems is attributed to its unique combination of structural features, including the cyclopropyl group's strain energy and the thiazole ring's electronic properties.

The latest research on this compound has also delved into its role in material science. Scientists have investigated its potential as a component in advanced materials such as polymers and coatings. The molecule's ability to form hydrogen bonds and its resistance to degradation under certain conditions make it a valuable addition to materials requiring high stability and functionality.

In conclusion, [Cyclopropyl-(1-thiazol-2-yl-ethyl)-amino]-acetic acid (CAS No: 1353983-76-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to inspire innovative research, positioning it as a key player in the development of new drugs and advanced materials.